Cas no 29743-27-9 (4,6-Heptadiyn-3-one)
4,6-Heptadiyn-3-one structure
Product Name:4,6-Heptadiyn-3-one
4,6-Heptadiyn-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Heptadiyn-3-one
- hepta-4,6-diyn-3-one
- DTXSID80339300
- 29743-27-9
- TXQOFPBBUQTJSD-UHFFFAOYSA-N
- 3-oxo-4,6-heptadiyne
-
- Inchi: 1S/C7H6O/c1-3-5-6-7(8)4-2/h1H,4H2,2H3
- InChI Key: TXQOFPBBUQTJSD-UHFFFAOYSA-N
- SMILES: O=C(C#CC#C)CC
Computed Properties
- Exact Mass: 106.04188
- Monoisotopic Mass: 106.041864811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4,6-Heptadiyn-3-one Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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